Cas no 40740-42-9 (Methyl 4-iodo-1-methyl-1H-pyrrole-2-carboxylate)

Methyl 4-iodo-1-methyl-1H-pyrrole-2-carboxylate is a versatile intermediate in organic synthesis, known for its high purity and stability. This compound features a pyrrole ring and an iodine substituent, which facilitates various transformations in the synthesis of heterocyclic compounds. Its unique structural features make it an attractive choice for chemists seeking to build complex organic molecules efficiently.

Methyl 4-iodo-1-methyl-1H-pyrrole-2-carboxylate structure

40740-42-9 structure

Product Name:Methyl 4-iodo-1-methyl-1H-pyrrole-2-carboxylate

CAS No:40740-42-9

MF:C₇H₈INO₂

MW:265.048394203186

MDL:MFCD22383936

CID:1072147

PubChem ID:21826247

Update Time:2025-07-24

Methyl 4-iodo-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-iodo-1-methyl-1H-pyrrole-2-carboxylate
- EG-0735
- AKOS015996928
- SB63259
- CS-0261142
- methyl4-iodo-1-methyl-1H-pyrrole-2-carboxylate
- 40740-42-9
- MFCD22383936
- methyl N-methyl-4-iodo-2-pyrrolecarboxylate
- EN300-7727813
- KSDPSEQHPJJWMC-UHFFFAOYSA-N
- methyl 4-iodo-1-methylpyrrole-2-carboxylate
- DTXSID80618526
- SCHEMBL7709312
- MDL： MFCD22383936
- Inchi： 1S/C7H8INO2/c1-9-4-5(8)3-6(9)7(10)11-2/h3-4H,1-2H3
- InChI Key： KSDPSEQHPJJWMC-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=O)OC)N(C)C=1

Computed Properties

Exact Mass: 264.95998g/mol
Monoisotopic Mass: 264.95998g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 31.2Å²

Experimental Properties

Density: 1.8±0.1 g/cm3
Boiling Point: 303.5±27.0 °C at 760 mmHg
Flash Point: 137.3±23.7 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 4-iodo-1-methyl-1H-pyrrole-2-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 4-iodo-1-methyl-1H-pyrrole-2-carboxylate Pricemore >>

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